Cas no 1443980-61-7 (2-(benzylamino)-1-2-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-(benzylamino)-1-2-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1443980-61-7
• CID: 4600098
• PubChem ID: 71758651
• Update Time: 2025-05-20

2-(benzylamino)-1-2-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(benzylamino)-1-[2-(trifluoromethyl)phenyl]ethan-1-ol
• Benzenemethanol, α-[[(phenylmethyl)amino]methyl]-2-(trifluoromethyl)-
• 2-(benzylamino)-1-2-(trifluoromethyl)phenylethan-1-ol

Additional information on 2-(benzylamino)-1-2-(trifluoromethyl)phenylethan-1-ol

Research Brief on 2-(benzylamino)-1-2-(trifluoromethyl)phenylethan-1-ol (CAS: 1443980-61-7)

2-(benzylamino)-1-2-(trifluoromethyl)phenylethan-1-ol (CAS: 1443980-61-7) is a chemical compound of growing interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its benzylamino and trifluoromethylphenyl groups, has shown potential in various pharmacological applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of targeting specific disease pathways.

The compound's unique structure, featuring a trifluoromethyl group, enhances its metabolic stability and binding affinity to biological targets. This makes it a promising candidate for the development of novel therapeutics. Recent research has explored its potential as an inhibitor or modulator of key enzymes and receptors involved in inflammatory and neurological disorders. The presence of the benzylamino moiety further contributes to its pharmacological profile by influencing its pharmacokinetic properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for 2-(benzylamino)-1-2-(trifluoromethyl)phenylethan-1-ol, optimizing reaction conditions to improve yield and purity. The study highlighted the compound's scalability, which is crucial for its potential industrial application. Additionally, computational modeling was employed to predict its binding modes with target proteins, providing insights into its mechanism of action.

Another significant development was reported in a 2024 preprint, where the compound demonstrated potent activity against a specific kinase implicated in cancer progression. In vitro assays revealed that 2-(benzylamino)-1-2-(trifluoromethyl)phenylethan-1-ol exhibited selective inhibition, reducing tumor cell proliferation without significant cytotoxicity to normal cells. These findings suggest its potential as a lead compound for anticancer drug development.

Despite these promising results, challenges remain in the clinical translation of 2-(benzylamino)-1-2-(trifluoromethyl)phenylethan-1-ol. Pharmacokinetic studies indicate that further structural modifications may be necessary to enhance its bioavailability and reduce off-target effects. Ongoing research is focused on derivatization strategies to address these limitations while preserving its therapeutic efficacy.

In conclusion, 2-(benzylamino)-1-2-(trifluoromethyl)phenylethan-1-ol (CAS: 1443980-61-7) represents a versatile scaffold with significant potential in drug discovery. Its unique chemical properties and biological activity make it a valuable subject for further investigation. Future studies should prioritize in vivo validation and the exploration of its therapeutic applications across a broader range of diseases.